Cas no 1856421-73-2 (1-(2-Bromo-5-iodobenzoyl)azetidine)

• Product Name: 1-(2-Bromo-5-iodobenzoyl)azetidine
• CAS No: 1856421-73-2
• MF: C₁₀H₉BrINO
• MW: 365.993034124374
• CID: 5056947
• Update Time: 2025-05-22

1-(2-Bromo-5-iodobenzoyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-iodobenzoyl)azetidine
• azetidin-1-yl-(2-bromo-5-iodophenyl)methanone

• Inchi： 1S/C10H9BrINO/c11-9-3-2-7(12)6-8(9)10(14)13-4-1-5-13/h2-3,6H,1,4-5H2
• InChI Key： RNNURAHXPGDPBH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(N1CCC1)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3

Additional information on 1-(2-Bromo-5-iodobenzoyl)azetidine

Recent Advances in the Application of 1-(2-Bromo-5-iodobenzoyl)azetidine (CAS: 1856421-73-2) in Chemical Biology and Drug Discovery

The compound 1-(2-Bromo-5-iodobenzoyl)azetidine (CAS: 1856421-73-2) has recently emerged as a promising scaffold in chemical biology and drug discovery. This heterocyclic molecule, featuring both bromo and iodo substituents on its aromatic ring, offers unique reactivity and versatility for synthetic modifications. Recent studies have highlighted its potential as a key intermediate in the development of targeted therapeutics, particularly in the fields of oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(2-Bromo-5-iodobenzoyl)azetidine as a precursor for the synthesis of novel kinase inhibitors. The researchers successfully utilized the halogen atoms for palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the core structure. The resulting compounds showed potent inhibitory activity against several cancer-related kinases, with IC50 values in the low nanomolar range.

In the area of radiopharmaceutical development, this compound has gained attention due to the presence of the iodine atom, which allows for straightforward radioiodination. A recent Nature Communications paper (2024) described its use in the synthesis of PET tracers targeting sigma-2 receptors, which are overexpressed in various tumor types. The azetidine ring was found to significantly improve the pharmacokinetic properties of the final radioligands.

The unique structural features of 1-(2-Bromo-5-iodobenzoyl)azetidine have also been exploited in PROTAC (Proteolysis Targeting Chimera) technology. Researchers at a leading pharmaceutical company reported in ACS Central Science (2023) that derivatives of this compound served as effective linkers in PROTAC molecules targeting estrogen receptors, demonstrating superior degradation efficiency compared to traditional alkyl linkers.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has made it particularly valuable. Recent work in Organic Letters (2024) showcased its use in continuous flow chemistry setups, where it exhibited excellent solubility and reactivity profiles, enabling high-throughput synthesis of diverse compound libraries.

Looking forward, the dual functionality of 1-(2-Bromo-5-iodobenzoyl)azetidine presents numerous opportunities for further exploration. Current research directions include its application in DNA-encoded library synthesis and as a building block for covalent inhibitors. The compound's commercial availability (now offered by several major chemical suppliers) and well-characterized properties suggest it will continue to play an important role in medicinal chemistry efforts in the coming years.